Cas no 2229687-16-3 (methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate)

• Product Name: methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate
• CAS No: 2229687-16-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6245009
• PubChem ID: 165977039
• Update Time: 2025-05-24

methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate
• 2229687-16-3
• EN300-1801849

• Inchi： 1S/C11H12O4/c1-8(6-9-4-3-5-15-9)10(12)7-11(13)14-2/h3-6H,7H2,1-2H3/b8-6+
• InChI Key： JEDMMQSRHKNASM-SOFGYWHQSA-N
• SMILES： O1C=CC=C1/C=C(\C)/C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate

Introduction to Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate (CAS No. 2229687-16-3)

Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate, with the chemical identifier CAS No. 2229687-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto esters, which are known for their versatile reactivity and utility in various synthetic transformations. The presence of both a furan ring and a conjugated enone system makes this molecule particularly intriguing from a structural and functional perspective.

The molecular structure of Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate consists of a five-carbon chain terminated by a carboxylate ester group at one end and an α,β-unsaturated carbonyl group at the other. The furan ring, attached at the fifth carbon position, introduces additional electronic and steric effects that can influence the compound's reactivity and biological activity. This unique structural motif has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds as pharmacophores. Furan derivatives, in particular, have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan ring into Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate not only enhances its structural complexity but also opens up possibilities for modulating its biological effects through functional group modifications.

The β-keto ester moiety in Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate is known to participate in various chemical reactions, such as condensation reactions with nucleophiles, enolate formation, and Michael additions. These reactions are fundamental to many synthetic strategies used in organic chemistry and pharmaceutical research. The conjugated enone system further contributes to the compound's reactivity by allowing for electronic delocalization and tautomerization processes.

One of the most notable applications of Methyl 5-(furan-2-yl)-4-methyl-3-oxopent-4-enoate is in the synthesis of more complex molecules through cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl or vinyl groups at various positions of the furan ring. These reactions are highly valuable in medicinal chemistry for constructing biaryl structures that are often found in biologically active compounds.

Another area where Methyl 5-(furan-2-yli)-4-methylidene)acetic acid has shown promise is in the development of chiral building blocks for asymmetric synthesis. The presence of a stereogenic center at the fourth carbon position allows for the preparation of enantiomerically pure compounds, which are crucial for many pharmaceutical applications where stereochemistry plays a critical role in biological activity. Techniques such as chiral resolution or asymmetric hydrogenation have been explored to achieve high enantiomeric purity.

Recent advances in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of Methyl 5-(furan) -2 -yl) -4 -methyl -3 -oxo pent -4 -enoate . DFT (Density Functional Theory) calculations have been used to predict molecular orbitals, reaction pathways, and energetics, providing valuable insights into how this compound might behave in different chemical environments. These computational studies are often complemented by experimental investigations to validate theoretical predictions.

The synthesis of Methyl 5-(furan) -2 -yl) -4 -methyl -3 -oxo pent -4 -enoate involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate ketones and esters followed by functional group transformations such as hydrolysis or reduction. The use of protecting groups is often necessary to prevent unwanted side reactions during multi-step syntheses.

In conclusion, Methyl 5-(furan)-2-yl-4-methyl-3-oxopent-4-enoate (CAS No. <<0xE1><0xB5><0xA7>>2229687-16-3>) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at identifying novel therapeutic agents with improved efficacy and selectivity.